Cas no 1706443-88-0 (3-Phenyl-1,4-dioxane-2-carboxylic acid)

• Product Name: 3-Phenyl-1,4-dioxane-2-carboxylic acid
• CAS No: 1706443-88-0
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD24485859
• CID: 4937434
• PubChem ID: 102568258
• Update Time: 2025-10-30

3-Phenyl-1,4-dioxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-1,4-dioxane-2-carboxylic acid
• Z1508967947

• MDL： MFCD24485859
• Inchi： 1S/C11H12O4/c12-11(13)10-9(14-6-7-15-10)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,12,13)
• InChI Key： OZVZMPDVUMTGKV-UHFFFAOYSA-N
• SMILES： O1CCOC(C(=O)O)C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8

Additional information on 3-Phenyl-1,4-dioxane-2-carboxylic acid

Comprehensive Overview of 3-Phenyl-1,4-dioxane-2-carboxylic acid (CAS No. 1706443-88-0): Properties, Applications, and Industry Insights

3-Phenyl-1,4-dioxane-2-carboxylic acid (CAS No. 1706443-88-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This dioxane-based carboxylic acid derivative combines a phenyl group with a 1,4-dioxane ring, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting metabolic disorders and inflammatory pathways—topics trending in AI-driven drug development forums.

The compound's molecular structure (C₁₁H₁₂O₄) features a carboxylic acid functional group adjacent to the dioxane ring, enabling diverse chemical modifications. Recent studies highlight its role as a precursor for chiral auxiliaries and asymmetric catalysis, addressing the growing demand for enantioselective synthesis methods—a hot topic in green chemistry discussions. Its logP value and hydrogen bonding capacity make it relevant to computational chemistry models frequently queried in machine learning for molecular design.

In analytical applications, 1706443-88-0 demonstrates excellent stability under chromatographic conditions, making it valuable for HPLC method development—a frequently searched term in analytical science communities. The phenyl-dioxane scaffold shows promise in bioisostere replacement strategies, a technique widely discussed in medicinal chemistry webinars for improving drug-like properties. Patent analyses reveal its inclusion in novel heterocyclic compound libraries for high-throughput screening.

From a commercial perspective, suppliers often highlight this compound's ≥95% purity for research use. The 3-Phenyl substitution pattern attracts interest from fragrance and flavor industries exploring sustainable aroma chemicals—a trending sector in cosmetic biotechnology. Regulatory databases confirm its non-hazardous status under standard handling conditions, aligning with ESG-compliant chemical sourcing practices increasingly demanded by manufacturers.

Ongoing investigations focus on the compound's conformational rigidity and its impact on molecular recognition—key concepts in structure-activity relationship (SAR) studies. As the pharmaceutical industry shifts toward fragment-based drug design (another popular search term), this molecule's balanced polarity and moderate molecular weight (208.21 g/mol) position it as a valuable scaffold hopping candidate. Thermal analysis data (DSC/TGA) available for 1706443-88-0 supports formulation scientists working on solid dispersion technologies.

The synthesis of 3-Phenyl-1,4-dioxane-2-carboxylic acid typically involves Pd-catalyzed coupling or ring-closing metathesis—topics frequently appearing in organic chemistry education resources. Its crystalline form has been characterized by X-ray diffraction, with data deposited in the Cambridge Structural Database (CSD)—a detail often requested by computational chemists modeling supramolecular interactions. The compound's proton NMR spectrum shows distinctive peaks at 7.3-7.5 ppm (phenyl) and 4.5-4.8 ppm (dioxane), useful for reaction monitoring protocols.

Emerging applications include its use as a building block for metal-organic frameworks (MOFs) with potential in molecular encapsulation—a trending research area in nanotechnology publications. The carboxylate moiety enables coordination chemistry studies, particularly in designing biodegradable polymers for environmental applications. Safety data sheets indicate excellent compatibility with common green solvents like ethyl acetate and 2-MeTHF, aligning with solvent replacement initiatives in process chemistry.

For researchers querying "novel oxygen heterocycles in drug discovery" or "CAS 1706443-88-0 supplier", this compound offers multiple investigation avenues. Its structure-property relationships are being modeled using quantitative structure-activity relationship (QSAR) approaches—a technique dominating cheminformatics conferences. The presence of both hydrogen bond donors and acceptors makes it particularly interesting for molecular docking studies targeting protein binding sites.